2-chloro-N,N-diisobutylpyridin-4-amine
Overview
Description
Scientific Research Applications
Rearrangements and Amination of Halopyridines
Studies on halopyridines, such as 2-chloropyridine, have revealed interesting rearrangements and amination reactions. For example, aminations of halopyridines, presumably involving pyridyne intermediates, have been explored to understand the mechanism and outcomes of these reactions. Such studies shed light on the chemical behavior and potential applications of chloro-substituted pyridines in synthetic chemistry (Pieterse & Hertog, 2010).
Synthesis of Heterocyclic Compounds
Research into the reactions of aminopyridines with other chemical agents, such as the Appel salt, has led to the synthesis of various heterocyclic compounds. These compounds have been optimized for base, temperature, and reaction time, highlighting the importance of 2-chloro-N,N-diisobutylpyridin-4-amine derivatives in the creation of complex molecular structures (Koutentis, Koyioni, & Michaelidou, 2011).
Microwave Irradiation-Assisted Amination
The use of microwave irradiation has been investigated for the amination of 2-chloropyridine derivatives, offering a rapid and efficient synthesis method. This approach eliminates the need for transition-metal catalysts, demonstrating an innovative technique for enhancing chemical reactions involving chloro-substituted pyridines (Samadi et al., 2011).
Regioselective Amination
Research on the regioselective amination of polychloropyrimidines, including those related to 2-chloro-N,N-diisobutylpyridin-4-amine, has provided insights into selective chemical modifications. This work highlights the potential for designing and synthesizing targeted compounds with specific functional groups, broadening the scope of applications for chloro-substituted pyridines in medicinal chemistry and material science (Smith & Buchwald, 2016).
Exploring Molecular Salts and Cocrystals
The study of molecular salts and cocrystals of chloro-substituted compounds, including their interaction with pyridyl and benzoic acid derivatives, has been explored. This research emphasizes the significance of halogen bonds alongside hydrogen bonds in the crystal structures of these compounds, suggesting their potential use in the design of new materials with specific properties (Oruganti et al., 2017).
properties
IUPAC Name |
2-chloro-N,N-bis(2-methylpropyl)pyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21ClN2/c1-10(2)8-16(9-11(3)4)12-5-6-15-13(14)7-12/h5-7,10-11H,8-9H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCODXNTKJFAQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC(C)C)C1=CC(=NC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N,N-diisobutylpyridin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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